
Technical Guide: Potential Precursors and
Synthesis of N-nitroso-desmethyl-citalopram

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: N-nitroso-desmethyl-citalopram
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For Researchers, Scientists, and Drug Development Professionals

Introduction
N-nitroso-desmethyl-citalopram is a nitrosamine drug substance-related impurity (NDSRI) of

citalopram, a widely prescribed selective serotonin reuptake inhibitor (SSRI). The presence of

nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies

and manufacturers due to their potential carcinogenic properties.[1][2] This technical guide

provides an in-depth overview of the potential precursors and synthetic pathways leading to the

formation of N-nitroso-desmethyl-citalopram. It includes detailed experimental protocols for

the synthesis of its key precursor, N-desmethyl-citalopram, and a general procedure for the

subsequent nitrosation reaction. This document is intended to support research, development,

and quality control activities aimed at understanding and mitigating the risks associated with

this impurity.

Core Concepts of NDSRI Formation
Nitrosamine impurities, including N-nitroso-desmethyl-citalopram, typically form from the

reaction of a secondary or tertiary amine with a nitrosating agent.[1][2] The formation of these

impurities can occur during the synthesis of the active pharmaceutical ingredient (API), during
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the formulation of the drug product, or even during storage.[2] The key factors influencing the

formation of nitrosamines are the presence of a nitrosatable amine, a nitrosating agent, and

favorable reaction conditions, such as acidic pH.[1]

Precursors to N-nitroso-desmethyl-citalopram
The primary precursor for the formation of N-nitroso-desmethyl-citalopram is N-desmethyl-

citalopram. This compound is the major metabolite of citalopram and can also be present as a

process-related impurity in the citalopram API.[3] The secondary amine moiety in N-desmethyl-

citalopram is susceptible to nitrosation.

The nitrosating agent is typically nitrous acid (HNO₂), which is formed in situ from nitrite salts

(e.g., sodium nitrite) under acidic conditions. Nitrite impurities can be found in various

excipients and reagents used in the manufacturing process.

Synthetic Pathways
The synthesis of N-nitroso-desmethyl-citalopram can be conceptually divided into two main

stages:

Formation of the Precursor: Synthesis or presence of N-desmethyl-citalopram.

Nitrosation Reaction: Conversion of N-desmethyl-citalopram to N-nitroso-desmethyl-
citalopram.

The overall synthetic pathway is illustrated in the diagram below.
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Caption: Overall synthetic pathway to N-nitroso-desmethyl-citalopram.

Data Presentation
The following table summarizes the key compounds involved in the synthesis of N-nitroso-
desmethyl-citalopram.
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Compound Chemical Name Molecular Formula
Molecular Weight (
g/mol )

Citalopram

1-[3-

(dimethylamino)propyl

]-1-(4-

fluorophenyl)-1,3-

dihydro-2-benzofuran-

5-carbonitrile

C₂₀H₂₁FN₂O 324.4

N-Desmethyl-

citalopram

1-[3-

(methylamino)propyl]-

1-(4-fluorophenyl)-1,3-

dihydro-2-benzofuran-

5-carbonitrile

C₁₉H₁₉FN₂O 310.4

N-nitroso-desmethyl-

citalopram

N-[3-[5-cyano-1-(4-

fluorophenyl)-3H-2-

benzofuran-1-

yl]propyl]-N-

methylnitrous amide

C₁₉H₁₈FN₃O₂ 339.4

Experimental Protocols
Synthesis of N-desmethyl-citalopram from Citalopram
This protocol describes an efficient method for the N-demethylation of citalopram to yield N-

desmethyl-citalopram.

Reaction Scheme:
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Caption: Reaction scheme for the synthesis of N-desmethyl-citalopram.

Materials and Reagents:

Citalopram

1-chloroethyl chloroformate

Methanol

Ethyl acetate

Ammonium hydroxide solution

Brine

Sodium sulfate

1 N Sodium hydroxide

Tetrahydrofuran (THF)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b15816064/docs?utm_src=pdf-body-img#technical-guide-potential-precursors-and-synthesis-of-n-nitroso-desmethyl-citalopram
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15816064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Free Base Extraction: Citalopram hydrobromide is dissolved in ethyl acetate, and dilute

ammonium hydroxide is added. The ethyl acetate layer is separated, washed with brine,

dried over sodium sulfate, and concentrated under vacuum to yield the free base of

citalopram.

Carbamate Formation: The citalopram free base is dissolved in 1-chloroethyl chloroformate.

The reaction mixture is heated at 130°C for 6 hours. After cooling to room temperature, the

mixture is concentrated under vacuum.

Hydrolysis: The resulting residue is taken up in methanol and refluxed for 5 hours. The

solvent is then evaporated, and the residue is dried under vacuum.

Purification: The crude product, which may contain a methyl ester by-product, is dissolved in

THF. 1 N Sodium hydroxide is added to convert the ester to its carboxylate salt. The mixture

is then purified by column chromatography to yield pure N-desmethyl-citalopram.

Quantitative Data:

Parameter Value

Yield 87%

General Protocol for the Nitrosation of N-desmethyl-
citalopram
The following is a general procedure for the nitrosation of a secondary amine, which can be

adapted for the synthesis of N-nitroso-desmethyl-citalopram. Note: This is a generalized

protocol, and optimization may be required.

Reaction Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b15816064/docs?utm_src=pdf-body#technical-guide-potential-precursors-and-synthesis-of-n-nitroso-desmethyl-citalopram
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15816064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve N-desmethyl-citalopram
in an appropriate solvent

Acidify the solution
(e.g., with HCl)

Cool the reaction mixture
(e.g., to 0-5 °C)

Add sodium nitrite solution
dropwise

Stir at low temperature

Quench reaction and perform
extractive work-up

Purify by chromatography

N-nitroso-desmethyl-citalopram

Click to download full resolution via product page

Caption: General workflow for the nitrosation of N-desmethyl-citalopram.

Materials and Reagents:
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N-desmethyl-citalopram

Sodium nitrite

Hydrochloric acid (or another suitable acid)

A suitable solvent (e.g., water, methanol)

An organic solvent for extraction (e.g., dichloromethane, ethyl acetate)

Sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

Dissolution and Acidification: N-desmethyl-citalopram is dissolved in a suitable solvent, and

the solution is cooled to 0-5°C in an ice bath. An aqueous solution of hydrochloric acid is

added to acidify the mixture.

Addition of Nitrosating Agent: A solution of sodium nitrite in water is added dropwise to the

cooled, stirred reaction mixture, maintaining the temperature between 0-5°C.

Reaction: The reaction is stirred at low temperature for a specified period (e.g., 1-3 hours),

and the progress is monitored by a suitable analytical technique (e.g., TLC or LC-MS).

Work-up: The reaction is quenched by the addition of a base, such as sodium bicarbonate

solution, to neutralize the excess acid. The aqueous layer is extracted with an organic

solvent. The combined organic layers are washed with brine, dried over anhydrous sodium

sulfate, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel to afford

N-nitroso-desmethyl-citalopram.

Conclusion
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The formation of N-nitroso-desmethyl-citalopram is a potential risk in the manufacturing and

storage of citalopram-containing drug products. Understanding the synthetic pathways and the

precursors involved is crucial for developing effective control strategies. The primary precursor,

N-desmethyl-citalopram, can be synthesized from citalopram via N-demethylation. The

subsequent nitrosation of this secondary amine in the presence of a nitrosating agent leads to

the formation of the N-nitroso impurity. The experimental protocols provided in this guide serve

as a basis for further research and for the preparation of analytical standards to support the

development of sensitive methods for the detection and quantification of this potential

genotoxic impurity. Continuous vigilance, robust analytical testing, and a thorough

understanding of the chemical processes are essential to ensure the safety and quality of

pharmaceutical products.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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